(E)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-3-methoxybenzamide

• IUPAC Name: N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide
• InChI: InChI=1S/C18H18N2O3S/c1-4-20-16-14(23-3)9-6-10-15(16)24-18(20)19-17(21)12-7-5-8-13(11-12)22-2/h5-11H,4H2,1-3H3
• InChI Key: AGDGEKROWGJDQH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)OC)OC
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

Benzo[d]thiazol-2(3H)-ylidene derivatives are a class of organic compounds that contain a benzo[d]thiazole core. They are often used in the synthesis of various pharmaceuticals and have been studied for their potential antimicrobial properties.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzo[d]thiazole core with various substitutions at different positions. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Benzo[d]thiazol-2(3H)-ylidene derivatives are typically solid at room temperature.

Scientific Research Applications

Antimicrobial Properties

• Thiazole derivatives, including compounds similar to (E)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-3-methoxybenzamide, have been studied for their antimicrobial properties. Research by Desai et al. (2013) focused on the synthesis and antimicrobial screening of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds exhibited in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria and also showed inhibitory action against strains of fungi (Desai, Rajpara, & Joshi, 2013).

Anticancer Potential

• The thiazole moiety, a core part of the compound , has been explored for its potential in cancer treatment. Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base, showing significant potential as Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Herbicidal Activity

• Similar compounds have been investigated for their herbicidal activity. Araniti et al. (2014) discovered a novel class of potential herbicides, the 3-(methoxycarbonylmethylene)isobenzofuran-1-imines, with significant phytotoxic effects on both the shoot and root systems of plants. This research highlights the potential of thiazole derivatives in agricultural applications (Araniti et al., 2014).

Catalytic Applications

• The compound's structural class has also been studied in the context of catalysis. Ghorbanloo and Alamooti (2017) explored the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, demonstrating its efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Alamooti, 2017).